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Compound of Interest

Compound Name: LM10

Cat. No.: B608613

LM10 Microfluidizer: Technical Support Center

Welcome to the Technical Support Center for the LM10 Microfluidizer. This guide is designed
for researchers, scientists, and drug development professionals to provide clear and concise
information on maintenance, cleaning, and troubleshooting for your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the maximum operating pressure of the LM10 Microfluidizer? The LM10
Microfluidizer operates at pressures up to 23,000 psi (1586 bar).[1]

Q2: What is the minimum sample size required for the LM10? The minimum sample size for
the LM10 is 30 ml.[1]

Q3: What types of applications is the LM10 recommended for? The LM10 is recommended for
processing emulsions, dispersions, liposomes, and for cell disruption.[2][3]

Q4: How is temperature controlled during operation? The LM10 features a removable cooling
coil and bath assembly to promote optimal temperature control during processing.[1][4]

Q5: Does the LM10 have any built-in maintenance reminders? Yes, the LM10 has a
maintenance reminder and operator alerts to ensure dependable process performance over
time.[2][4] A yellow light will illuminate when a set number of cycles has been reached,
indicating it is time for service.[5]
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QG6: Are the wetted parts of the LM10 autoclavable? Yes, the wetted components of the LM10
Microfluidizer are easily autoclavable.[1]

Maintenance and Cleaning Protocols

Proper maintenance and cleaning are crucial for the longevity and optimal performance of your
LM10 Microfluidizer. Adhering to these protocols will help prevent contamination and ensure
reproducible results.

Preventative Maintenance

Regular preventative maintenance can reduce downtime and minimize the risk of costly
repairs. While Microfluidics offers professional preventative maintenance plans, users can
perform several routine checks.

Recommended Maintenance Schedule

Frequency Task

- Inspect all fittings for tightness to prevent

leaks. The constant hydraulic movement can
Before Each Use " .

cause fittings to loosen.[6] - Check the hydraulic

oil level.

- Perform the appropriate cleaning protocol for
After Each Use
the processed sample type.

- Inspect the plunger seal for any signs of

leakage from the port beneath the pump.[7] -
Periodically Check the Interaction Chamber™ for wear,

which may be indicated by an increased flow

rate at a specific pressure.

- Contact authorized service personnel for a
As Indicated by Maintenance Alert comprehensive inspection and replacement of

wear parts.[2][5]

General Cleaning Protocol
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This protocol should be followed after each use to remove residual sample and prevent cross-
contamination.

Materials:

o Appropriate cleaning solution (see table below)

e Deionized (DI) water

o Ethanol or Isopropanol for storage

Procedure:

Initial Flush: Flush the system with a suitable buffer or DI water at operating pressure to
remove the bulk of the remaining sample.

» Cleaning Solution: Introduce the appropriate cleaning solution and circulate it through the
system for 15-20 minutes. For more stubborn residues, a warm cleaning solution (40-60°C)
can be more effective.[8]

» DI Water Rinse: Thoroughly flush the system with DI water until all traces of the cleaning
solution are removed.

» Storage Solution: Flush the system with 70% ethanol or isopropanol for storage to prevent
microbial growth.[9]

o Empty Cooling Bath: Empty and clean the cooling bath.[8]

Sample-Specific Cleaning Protocols

The choice of cleaning agent is critical and depends on the nature of the sample processed.
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Sample Type Recommended Cleaning Agents

- 1-2% Hellmanex Il solution[8] - Sodium
Cell Disruption Hydroxide (NaOH) solution (do not exceed
60°C)[8]

- For lipid-based formulations, a solvent that

was used to dissolve the material during the
Liposomes process (e.g., acetonitrile) can be effective.[10] -

Isopropyl alcohol (IPA) or ethanol can also be

used to remove contaminants.[10]

- A series of washing steps with a low-viscosity
organic solvent without surfactant (e.g., hexane)
can be used for organic oils.[11] - For
Oil-in-Water Emulsions fluorocarbon-based oils, a detergent like
perfluorooctanol can help destabilize the
emulsion.[11] - Mild detergent solutions can also

be effective.

- The cleaning process may involve repeated
washing with water, ethanol, and/or acetone.[12]
) ) ) - For inorganic residues, a low-foaming acidic
Nanoparticle Dispersions _ , _
cleaner is recommended. For organic residues,
a low-foaming neutral or alkaline detergent is

suitable.[13]

Experimental Protocol: Cleaning After Cell Disruption

After processing the cell lysate, flush the system with the lysis buffer until the fluid runs clear.

[9]

Prepare a 1-2% solution of Hellmanex Il in warm water (40-60°C).[8]

Flush the Hellmanex 11l solution through the system at process pressure for at least 15

minutes.

Rinse the system thoroughly with a generous volume of DI water.
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 Finally, flush with 70% isopropanol for storage.[9]
« If the prime valve was used, ensure it is also flushed with the cleaning solution.[8]

Troubleshooting Guides

This section addresses common issues that may arise during the operation of the LM10
Microfluidizer.

Issue: Plugged Interaction Chamber

A decrease in or complete loss of flow is a primary indicator of a plugged Interaction Chamber.
Troubleshooting Steps:
e Check Fittings: Ensure all fittings are secure, as loose connections can mimic a plug.[6]
e Backflush the Chamber:
o Safely power down the machine.

o Using the appropriate wrenches (a 5/8" wrench is often needed), carefully disconnect the
Interaction Chamber.[6]

o Reverse the chamber and re-attach it to the outlet side only.

o Manually pump a cleaning fluid (like denatured alcohol) through the chamber in the
reverse direction to dislodge the plug. Have a cloth ready to catch the expelled liquid.[6]

 Ultrasonication for Difficult Plugs:
o If a backflush is unsuccessful, remove the chamber.

o Heat denatured alcohol in an ultrasonicator and place the plugged chamber in the heated
alcohol for a period to dissolve the blockage.[6]
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Start: Decreased or No Flow

}

Check all fittings for tightness

Are fittings loose?

Perform backflush of the Interaction Chamber

y

Tighten fittings and restart

Is the plug cleared?

End: Problem Resolved Remove chamber and sonicate in heated denatured alcohol

Contact Technical Support

Click to download full resolution via product page

Troubleshooting workflow for a plugged Interaction Chamber.

Issue: Leaks
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Leaks can occur from various points and should be addressed immediately to prevent sample

loss and damage to the instrument.

Common Leak Points and Solutions:

Leak Location

Likely Cause

Solution

Fittings

Loose nuts due to vibration.[6]

Power down the machine and
tighten the leaking fitting with
the appropriate wrench. It is
good practice to check all

fittings before starting a run.[6]

Port under the pump

Worn or blown plunger seal.[7]

This is a common wear part.
Power down the machine and
follow the manufacturer's
instructions for replacing the
plunger seal. It is advisable to
keep spare plunger seals on
hand.[7]

Hydraulic fittings (back of the

machine)

Loosened due to the pounding

action of the hydraulics.[6]

Periodically inspect and tighten
the hydraulic fittings at the rear

of the instrument.[6]

Issue: Low Air Pressure Warning

The LM10 is equipped with a low air pressure warning.

Indicator: A yellow light will illuminate to alert the user that the required pressure is not being

met.[5]

Solution:

o Check the air supply to the unit to ensure it meets the required specifications (57 scfm @

120 psi or 27 I/s @ 8.3 bar).

« Inspect the air line for any kinks or leaks.
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+ Once the air supply is restored to the correct level, the warning light should turn off, and the
unit will achieve the set process pressure.[5]

End of Experiment

'

Flush with buffer or DI water

'

Circulate appropriate cleaning solution (15-20 mins)

'

Thoroughly rinse with DI water

'

Flush with 70% Ethanol/Isopropanol for storage

Empty cooling bath and power down

Click to download full resolution via product page

General cleaning and shutdown workflow for the LM10 Microfluidizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [LM10 Microfluidizer maintenance and cleaning
protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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